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Compound of Interest

1,5-Dibromo-2,4-
Compound Name: ,
dimethoxybenzene

cat. No.: B1586223

An In-depth Technical Guide to 1,5-Dibromo-2,4-
dimethoxybenzene
Introduction and Overview

1,5-Dibromo-2,4-dimethoxybenzene is a halogenated aromatic compound that serves as a
crucial intermediate in the synthesis of various organic molecules. Its structural rigidity and the
presence of reactive bromine and activating methoxy groups make it a valuable building block
for pharmaceuticals and complex organic structures. This guide provides a comprehensive
overview of its physical and chemical properties, synthesis, and applications, tailored for
researchers and professionals in the field of drug development and organic synthesis.

o Systematic Name: 1,5-Dibromo-2,4-dimethoxybenzene
e CAS Number: 24988-36-1
e Molecular Formula: CsHsBr202[1]

Caption: Molecular structure of 1,5-Dibromo-2,4-dimethoxybenzene.

Physicochemical Properties
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The physical characteristics of 1,5-Dibromo-2,4-dimethoxybenzene are a direct consequence
of its molecular structure. The compound is a white, crystalline solid at room temperature. The
two bromine atoms significantly increase the molecular weight and contribute to a higher
melting point compared to its non-halogenated parent molecule, 1,3-dimethoxybenzene. The
methoxy groups, being electron-donating, influence the electronic properties of the benzene
ring, impacting its reactivity.

Table 1: Physicochemical Data for 1,5-Dibromo-2,4-dimethoxybenzene

Property Value Source(s)
Molecular Weight 295.96 g/mol [1]
Melting Point 140-141 °C (413-414 K) [1]
Appearance White block-like crystals [1]
Solubility Recrystallized from hot ethanol  [1]
Density (calculated) 2.086 g/cm3 [1]

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and purity
assessment of 1,5-Dibromo-2,4-dimethoxybenzene.

e 1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to
show two singlets for the aromatic protons and two singlets for the methoxy group protons,
reflecting the symmetry of the molecule.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will display
distinct signals for the aromatic carbons (quaternary and protonated) and the methoxy
carbons.

» IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
C-H stretching of the aromatic ring and methyl groups, C-O stretching of the methoxy
groups, and C-Br stretching.
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e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound, with a characteristic isotopic pattern for two
bromine atoms.

Synthesis and Reactivity
Common Synthetic Routes

1,5-Dibromo-2,4-dimethoxybenzene is typically synthesized via the electrophilic bromination
of 1,3-dimethoxybenzene. The methoxy groups are ortho-, para-directing and activating,
leading to substitution at the 4- and 6-positions (which become the 1- and 5- positions in the
product).

Experimental Protocol: Bromination of 1,3-dimethoxybenzene

» Dissolution: Dissolve 1,3-dimethoxybenzene in a suitable solvent such as glacial acetic acid
or a chlorinated solvent.

o Bromination: Slowly add a solution of bromine in the same solvent to the reaction mixture at
a controlled temperature, typically with cooling to prevent over-bromination and side
reactions.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: Upon completion, quench the reaction with a reducing agent (e.g., sodium bisulfite
solution) to remove excess bromine.

o Extraction: Extract the product into an organic solvent (e.g., dichloromethane or ethyl
acetate).

 Purification: Wash the organic layer with water and brine, dry over an anhydrous salt (e.g.,
MgSOa4 or Na2S0a), and concentrate under reduced pressure. The crude product can be
further purified by recrystallization from a suitable solvent like ethanol to yield pure 1,5-
Dibromo-2,4-dimethoxybenzene.[1]

Caption: A typical workflow for the synthesis of 1,5-Dibromo-2,4-dimethoxybenzene.
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Key Reactions and Synthetic Utility

The bromine atoms in 1,5-Dibromo-2,4-dimethoxybenzene are amenable to a variety of
cross-coupling reactions, making it a versatile intermediate. These reactions allow for the
introduction of carbon-carbon and carbon-heteroatom bonds, paving the way for the synthesis
of more complex molecules.

e Suzuki-Miyaura Coupling: Reaction with arylboronic acids in the presence of a palladium
catalyst and a base can be used to form biaryl structures.

¢ Sonogashira Coupling: Palladium-catalyzed coupling with terminal alkynes introduces
alkynyl moieties.

o Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds by coupling
with amines.

Applications in Research and Development

1,5-Dibromo-2,4-dimethoxybenzene is a key intermediate in the synthesis of several
important pharmaceutical compounds. Its utility stems from its role as a scaffold onto which
other functional groups can be introduced with high regioselectivity.

Notably, it is an important intermediate in the synthesis of the anti-HIV drug Elvitegravir and the
anticancer agent Psoralidin.[1] This highlights its significance in medicinal chemistry and drug
discovery pipelines.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions should be taken when handling 1,5-
Dibromo-2,4-dimethoxybenzene.

e Hazards: It may cause skin and eye irritation.[2][3] Inhalation of dust should be avoided.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,
and a lab coat.[4] Work in a well-ventilated area or a fume hood.

o Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible
materials such as strong oxidizing agents.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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